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Compound of Interest

Compound Name: Exo2

Cat. No.: B10854574 Get Quote

The EXO2 water quality monitoring system, a product of YSI, a Xylem brand, stands as a

sophisticated and versatile platform for the collection of high-resolution in-situ water quality

data. Engineered for reliability in a spectrum of aquatic environments—from freshwater lakes

and rivers to estuaries and coastal oceans—the EXO2 sonde is a cornerstone for researchers,

scientists, and environmental monitoring professionals. Its robust design, coupled with a suite

of smart, interchangeable sensors, facilitates both short-term profiling and long-term,

unattended deployments, providing critical data for a wide range of scientific and drug

development applications.

This technical guide delves into the core features of the EXO2 system, offering a detailed

overview of its operational specifications, sensor capabilities, and data management workflows.

It is intended to serve as a comprehensive resource for users in the research and development

sectors, enabling the effective planning and execution of water quality monitoring studies.

Core System Specifications
The EXO2 sonde is the central component of the monitoring system, housing the sensors, data

logging, and communication modules. Its durable construction and user-friendly design are

tailored for demanding field conditions.
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Feature Specification

Sensor Ports
7 universal "smart" ports (6 available when

central wiper is used)[1]

Dimensions
Diameter: 7.62 cm (3.00 in), Length: 71.1 cm

(28.00 in)[1][2]

Weight 3.60 kg (7.90 lb) with batteries[1][2]

Material Titanium, Xenoy®, Lexan®, 316 stainless steel

Depth Rating Up to 250 meters (820 feet)

Operating Temperature -5 to 50°C

Storage Temperature -20 to 80°C

Internal Memory
512 MB, capable of storing over 1,000,000

logged readings

Power Supply
4 D-cell alkaline batteries; external power

compatible

Battery Life
Approximately 90 days with a typical sensor

load logging at 15-minute intervals[1]

Communication Bluetooth, USB, RS-232, SDI-12[3]

Smart Sensor Technology
A key feature of the EXO2 platform is its "smart" sensor technology. Each sensor is a self-

contained unit with on-board memory and processing capabilities. This allows for calibration

data to be stored directly on the sensor, enabling users to calibrate sensors in the lab and

deploy them on any EXO2 sonde in the field without the need for sonde-specific calibration.

The universal sensor ports automatically recognize the connected sensor type.

Data Flow and System Integration
The EXO2 system is designed for seamless data acquisition and integration into various

workflows. The following diagram illustrates the typical data flow from the sensor to the end-

user.
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EXO2 Sonde Communication User Interface
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Data flow from the EXO2 sonde to various user interfaces.

Quantitative Sensor Specifications
The EXO2 sonde can be configured with a variety of sensors to measure numerous water

quality parameters. The following tables summarize the key performance specifications for the

most common sensors.

Conductivity & Temperature Sensor
Parameter Range Accuracy Resolution

Conductivity 0 to 200 mS/cm

0 to 100 mS/cm:

±0.5% of reading or

0.001 mS/cm

(whichever is greater);

100 to 200 mS/cm:

±1% of reading

0.0001 to 0.01 mS/cm

(range dependent)

Temperature -5 to 50°C ±0.01°C 0.001°C
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Optical Dissolved Oxygen Sensor
Parameter Range Accuracy Resolution

% Saturation 0 to 500%

0 to 200%: ±1% of

reading or 1%

saturation (whichever

is greater); 200 to

500%: ±5% of reading

0.1%

mg/L 0 to 50 mg/L

0 to 20 mg/L: ±0.1

mg/L or 1% of reading

(whichever is greater);

20 to 50 mg/L: ±5% of

reading

0.01 mg/L

Turbidity Sensor
Parameter Range Accuracy Resolution

Turbidity 0 to 4000 FNU

0 to 999 FNU: 0.3

FNU or ±2% of

reading (whichever is

greater); 1000 to 4000

FNU: ±5% of reading

0.01 to 0.1 FNU

(range dependent)

pH and pH/ORP Sensors
Parameter Range Accuracy Resolution

pH 0 to 14 units

±0.1 pH unit within

±10°C of calibration

temperature

0.01 units

ORP -999 to 999 mV ±20 mV 0.1 mV

Total Algae Sensor (Chlorophyll and
Phycocyanin/Phycoerythrin)
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Parameter Range Accuracy Resolution

Chlorophyll
0 to 400 µg/L, 0 to

100 RFU

Linearity: r² ≥ 0.999

for Rhodamine WT
0.01 µg/L or 0.01 RFU

Phycocyanin (PC)
0 to 100 µg/L, 0 to

100 RFU

Linearity: r² ≥ 0.999

for Rhodamine WT
0.01 µg/L or 0.01 RFU

Phycoerythrin (PE)
0 to 280 µg/L, 0 to

100 RFU

Linearity: r² ≥ 0.999

for Rhodamine WT
0.01 µg/L or 0.01 RFU

fDOM (fluorescent Dissolved Organic Matter) Sensor
Parameter Range Accuracy Resolution

fDOM 0 to 300 ppb QSE

Linearity: R² > 0.999

for 300 ppb Quinine

Sulfate solution

0.01 ppb QSE

Experimental Protocols
The versatility of the EXO2 sonde allows for its use in a wide array of experimental designs.

Below are detailed methodologies for two common applications.

Protocol 1: Long-Term, Unattended Monitoring of a
Freshwater Reservoir
Objective: To monitor key water quality parameters at a fixed location in a reservoir over an

extended period to assess diurnal and seasonal changes.

Methodology:

Pre-Deployment Preparation:

Install the desired suite of smart sensors into the EXO2 sonde (e.g.,

Conductivity/Temperature, pH, Dissolved Oxygen, Turbidity, and Total Algae).
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Perform a multi-point calibration of each sensor in the laboratory according to the

manufacturer's guidelines using fresh, certified calibration standards.

Install four new D-cell alkaline batteries in the sonde's battery compartment.

Configure the sonde's internal logger to record data at a 15-minute interval. Enable the

central wiper to clean the sensors before each measurement.

Connect the sonde to a computer running KOR software to verify sensor readings and

battery status.

Deployment:

Select a representative monitoring location in the reservoir, away from direct shoreline

influences.

Securely moor the EXO2 sonde to a buoy or a fixed structure at the desired depth. Ensure

the sonde is oriented vertically with the sensors facing downwards.

Record the GPS coordinates of the deployment location.

Data Retrieval and Maintenance:

Visit the deployment site at regular intervals (e.g., monthly) for data retrieval and

maintenance.

Establish a wireless Bluetooth connection between the sonde and a field-ready laptop or

the EXO Handheld.

Download the logged data from the sonde's internal memory.

Perform a field check of the sensors against a freshly calibrated field meter to assess for

drift.

Clean any biofouling from the sonde body and sensor guards.

Replace batteries as needed, based on the remaining power reported in the KOR

software.
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Post-Processing and Analysis:

Import the downloaded data into a data analysis software package.

Apply any necessary quality control checks and corrections to the data.

Analyze the time-series data to identify trends, diurnal cycles, and seasonal patterns in the

measured water quality parameters.
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Workflow for long-term, unattended water quality monitoring.
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Protocol 2: Vertical Profiling of a Stratified Water
Column
Objective: To characterize the vertical structure of a lake or coastal water body by measuring

key parameters at discrete depths.

Methodology:

Pre-Profiling Preparation:

Install the desired sensors (e.g., Conductivity/Temperature, Dissolved Oxygen, pH,

Turbidity, and Chlorophyll) into the EXO2 sonde. A depth sensor is mandatory for this

application.

Perform sensor calibrations as described in Protocol 1.

Connect the EXO2 sonde to the EXO Handheld via a field cable of sufficient length to

reach the maximum desired profiling depth.

Ensure the EXO Handheld is fully charged.

Profiling Procedure:

Navigate to the desired sampling station.

On the EXO Handheld, initiate a new "Discrete" or "Continuous" logging session.

Lower the EXO2 sonde to just below the water surface and allow the sensors to

equilibrate for 2-3 minutes. Record the surface readings.

Lower the sonde in discrete depth intervals (e.g., every 1 meter). At each depth, allow the

sensor readings to stabilize before recording the data point.

Continue this process until the desired maximum depth is reached.

Slowly retrieve the sonde, taking care to avoid entanglement of the cable.

Data Management and Analysis:
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Save the profiling data on the EXO Handheld.

Transfer the data from the handheld to a computer for analysis.

Plot the measured parameters as a function of depth to visualize the vertical profiles.

Analyze the profiles to identify features such as the thermocline, pycnocline, and

chemocline, and to understand the vertical distribution of dissolved oxygen, phytoplankton,

and other constituents.
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Workflow for vertical profiling of a water column.
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Conclusion
The EXO2 water quality monitoring system provides a robust, reliable, and highly versatile

platform for a wide range of scientific and research applications. Its modular design, smart

sensor technology, and extended deployment capabilities empower users to collect high-quality

data with efficiency and confidence. By following standardized experimental protocols,

researchers can ensure the integrity and comparability of their data, leading to a deeper

understanding of aquatic ecosystems and the factors that influence them.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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